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Compound of Interest

Compound Name: (R)-2-Aminohexane
CAS No.: 70095-40-8
Cat. No.: B2987370
Get Quote
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Executive Summary

(R)-2-Aminohexane (CAS: 70095-40-8) is a critical chiral building block and resolving agent
used in the synthesis of pharmaceutical intermediates and the resolution of chiral acids. While
structurally simple, its commercial availability in high enantiomeric excess (>99% ee) is often
constrained by batch-to-batch variability and high costs associated with optical resolution.

This guide provides a technical assessment of the commercial landscape for (R)-2-
aminohexane, establishes a self-validating Quality Control (QC) protocol, and outlines a robust
in-house purification strategy using enzymatic kinetic resolution to ensure research continuity
when commercial stocks fail to meet specifications.

Chemical Profile & Specifications

Before sourcing, it is imperative to distinguish the specific enantiomer from the racemate (CAS:
5329-79-3). The (R)-isomer is the pharmacologically relevant scaffold for many ligand
syntheses and protein degrader building blocks.
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Parameter Specification Notes
) Also known as (R)-1-

IUPAC Name (2R)-hexan-2-amine i

Methylpentylamine

Critical: Do not confuse with
CAS Number 70095-40-8 )

Racemic (5329-79-3)
Molecular Formula CeHisN MW: 101.19 g/mol

Physical State

Colorless Liquid

Volatile, Amine odor

Boiling Point

116 °C

Atmospheric pressure

Density

0.755 g/mL

at 25 °C

Optical Rotation

[a]D%° = -4.5° to -5.5°

(Neat or in EtOH); Sign is (-)

Commercial Grade

ChiPros 99+%, ee 96+%

Standard high-purity grade
(e.g., Thermo/Alfa)

Commercial Landscape & Sourcing Strategy

Supplier Analysis

The market for (R)-2-aminohexane is dominated by fine chemical suppliers rather than bulk

commodity traders.

e Primary Tier: Thermo Scientific (legacy Alfa Aesar), Fisher Scientific, and Sigma-Aldrich.

These suppliers typically offer "ChiPros" grade or equivalent with guaranteed ee >96%.[1][2]

[3]

e Secondary Tier: ChemicalBook aggregators (Aladdin, Enamine). These often have longer

lead times (2-4 weeks) and variable purity.

"Buy vs. Make" Decision Matrix

Due to the high cost (~$600 USD/25g) and potential lead times, laboratories must decide

between direct sourcing and in-house resolution of the cheap racemate.
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Figure 1: Strategic decision workflow for sourcing (R)-2-aminohexane. Note the feedback loop:
if commercial stock fails QC, in-house resolution is the fallback.

In-House Synthesis: Enzymatic Kinetic Resolution

When commercial stock is unavailable or prohibitively expensive, the most robust method to
obtain high-purity (R)-2-aminohexane is the Enzymatic Kinetic Resolution (EKR) of the
racemate using Candida antarctica Lipase B (CAL-B).

The Mechanism

CAL-B selectively acylates the (R)-amine, converting it into the amide, while leaving the (S)-
amine unreacted. However, for 2-aminohexane, the selectivity can be reversed or tuned
depending on the acyl donor. A more direct route for the (R)-amine specifically often involves
hydrolytic resolution or using specific transaminases.

Protocol: Lipase-Catalyzed Acylation (Classical Route) Note: In many lipase resolutions, the
(R)-enantiomer is preferentially acylated to form the (R)-amide, which must then be hydrolyzed
back to the amine.

» Reagents: Racemic 2-aminohexane (1 eq), Ethyl Acetate (Acyl donor & solvent), CAL-B
(immobilized, e.g., Novozym 435).

e Reaction: Stir racemate with CAL-B in Ethyl Acetate at 30-40°C.

e Monitoring: Monitor by GC until 50% conversion is reached (theoretical maximum for
resolution).
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e Separation:

o The reaction mixture contains (S)-2-aminohexane (unreacted) and (R)-N-acetyl-2-
aminohexane.

o Perform an acid extraction (HCI). The (S)-amine moves to the aqueous phase. The (R)-
amide remains in the organic phase.

e Hydrolysis: Reflux the (R)-amide in 6M HCI/Dioxane to cleave the acetyl group, yielding pure
(R)-2-aminohexane hydrochloride.

Pathway Diagram

Racemic 2-Aminohexane
(Cheap Starting Material)

Kinetic Resolution

(CAL-B, Ethyl Acetate)

Acid/Base Extraction

(S)-2-Aminohexane (R)-N-Acetyl-2-aminohexane
(Aqueous Phase -> Discard/Save) (Organic Phase)

Acid Hydrolysis
(6M HCI, Reflux)

(R)-2-Aminohexane HCI
(>99% ee)
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Figure 2: Enzymatic Kinetic Resolution workflow. This method guarantees high optical purity by
leveraging the exquisite stereoselectivity of CAL-B.

Quality Control & Analytical Validation

Trusting a Certificate of Analysis (CoA) without verification is a risk in chiral synthesis. The

following protocols are self-validating.

Chiral Gas Chromatography (GC) - Preferred Method

Volatile amines like 2-aminohexane are best analyzed by GC. Derivatization is usually not
necessary if using a specialized amine-specific column, but trifluoroacetamide derivatives often
yield sharper peaks.

e Column: Cyclodextrin-based capillary column (e.g., Supelco Beta-DEX 120 or Agilent CP-
Chirasil-Dex CB).

e Conditions:

[¢]

Injector: 250°C, Split 50:1.

Carrier: Helium, 1.0 mL/min.

[e]

[e]

Oven: 60°C (hold 2 min) -> 2°C/min -> 120°C.

Detector: FID at 250°C.

o

o Acceptance Criteria:

o Racemic Standard: Must show baseline separation (Resolution

).

o Sample: Area of (R)-peak / (Total Area) > 99.0% for "High Purity" designation.

Chiral HPLC (Alternative)
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If GC is unavailable, HPLC requires derivatization to increase UV detectability and interaction
with the chiral stationary phase.

» Derivatization Agent: GITC (2,3,4,6-Tetra-O-acetyl-B-D-glucopyranosyl isothiocyanate) or
NBD-F.

e Column: Chiralpak AD-H or OD-H.[4]

e Mobile Phase: n-Hexane : Isopropanol (90:10).

Handling, Stability, and Safety

(R)-2-Aminohexane is a primary amine and shares the hazards of the class.[1]

o Corrosivity: Causes severe skin burns and eye damage (Category 1B). Always wear a face
shield and nitrile gloves (double gloving recommended).

 Volatility: Flash point is approx -3°C (Highly Flammable).[1] Use only in a fume hood free of
ignition sources.

» Storage:

o Atmosphere: Store under Argon or Nitrogen. Amines readily absorb CO2 from the air to
form carbamates (white crusts), which lowers purity.

o Temp: Refrigerate (2-8°C) to minimize volatility and degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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